![molecular formula C10H11F2NO2 B6314416 tert-Butyl 2,6-difluoronicotinate, 95% CAS No. 1956375-96-4](/img/structure/B6314416.png)
tert-Butyl 2,6-difluoronicotinate, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-Butyl 2,6-difluoronicotinate is a chemical compound with the molecular formula C10H11F2NO2 . It is used in various chemical reactions and has a molecular weight of 215.2 .
Molecular Structure Analysis
The molecular structure of tert-Butyl 2,6-difluoronicotinate consists of a nicotinate core with two fluorine atoms at the 2 and 6 positions and a tert-butyl group attached .Chemical Reactions Analysis
While specific chemical reactions involving tert-Butyl 2,6-difluoronicotinate are not available, tert-butyl compounds are known to participate in a variety of reactions. For example, they can undergo homolytic dissociation due to the weak strength of the O–O bond .Physical And Chemical Properties Analysis
Tert-Butyl 2,6-difluoronicotinate is a liquid at room temperature . It has a molecular weight of 215.2 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Environmental Science and Toxicology
Synthetic Phenolic Antioxidants (SPAs)
Research has highlighted the widespread use of SPAs, including compounds similar to tert-Butyl 2,6-difluoronicotinate, in various industrial and commercial products to extend shelf life by retarding oxidative reactions. Studies have detected SPAs in different environmental matrices and human samples, raising concerns about their potential toxicity, including hepatic toxicity, endocrine-disrupting effects, and carcinogenicity. Future research is recommended to focus on the environmental behavior of novel high molecular weight SPAs and their toxicity, especially on infants (Liu & Mabury, 2020).
Chemical Synthesis and Decomposition
Decomposition of Methyl Tert-Butyl Ether (MTBE)
Studies on the decomposition of air toxics like MTBE, which shares a functional group with tert-Butyl 2,6-difluoronicotinate, using cold plasma reactors have been conducted. These studies suggest the feasibility of using radio frequency (RF) plasma reactors for decomposing and converting MTBE, showing the potential for innovative environmental remediation technologies (Hsieh et al., 2011).
Bioactivities and Natural Sources
Natural Sources and Bioactivities of Analogs
Research on compounds like 2,4-Di-tert-butylphenol, a structural analog to tert-Butyl 2,6-difluoronicotinate, has explored their natural sources and bioactivities. These compounds are produced by various organisms and possess potent toxicity, serving as major components in volatile or essential oils. The production of these compounds by organisms raises questions about their autotoxicity and suggests a need for further investigation into their natural roles and potential applications (Zhao et al., 2020).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2,6-difluoropyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO2/c1-10(2,3)15-9(14)6-4-5-7(11)13-8(6)12/h4-5H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLWDDNJEXNNIBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(N=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.